Cas no 21248-02-2 (benzo[pqr]tetraphene-6-carbonitrile)

• Product name: benzo[pqr]tetraphene-6-carbonitrile
• CAS No: 21248-02-2
• MF: C₂₁H₁₁N
• MW: 277.318744897842
• CID: 1399808
• PubChem ID: 186057

benzo[pqr]tetraphene-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• benzo[pqr]tetraphene-6-carbonitrile
• benzo[b]pyrene-6-carbonitrile
• Benzo(a)pyrene-6-carbonitrile
• benzo[a]pyrene-6-carbonitrile
• Benzo(pqr)tetraphene-6-carbonitrile
• 21248-02-2
• DTXSID10175495

• Inchi： InChI=1S/C21H11N/c22-12-19-16-7-2-1-6-15(16)17-10-8-13-4-3-5-14-9-11-18(19)21(17)20(13)14/h1-11H
• InChI Key： RCCVMKDMDWYOHS-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=C4C(=C2C#N)C=CC5=CC=CC(=C54)C=C3

Computed Properties

• Exact Mass: 277.08923
• Monoisotopic Mass: 277.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.32
• Boiling Point: 534.3°C at 760 mmHg
• Flash Point: 279.2°C
• Refractive Index: 1.856
• PSA: 23.79